Cas no 2228559-66-6 (2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid)

• Product Name: 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid
• CAS No: 2228559-66-6
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5814969
• PubChem ID: 165711523
• Update Time: 2025-08-05

2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid
• 2228559-66-6
• EN300-1727797

• Inchi： 1S/C10H16N2O3/c1-10(2,8(15-4)9(13)14)7-5-6-12(3)11-7/h5-6,8H,1-4H3,(H,13,14)
• InChI Key： JXLFXBTXWQCHNG-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C=CN(C)N=1

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid

Introduction to 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid (CAS No. 2228559-66-6)

2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228559-66-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a butanoic acid backbone modified with methoxy, methyl, and pyrazole substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and molecular biology applications.

The structural composition of 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid is highly intriguing from a chemical perspective. The butanoic acid moiety serves as a hydrophobic anchor, while the methoxy group introduces a slight polarity, enhancing solubility in polar solvents. The methyl substituents at the third carbon position contribute to steric hindrance, which can influence the compound's interactions with biological targets. Notably, the pyrazole ring, a heterocyclic aromatic structure, is known for its versatility in medicinal chemistry due to its ability to form stable hydrogen bonds and metal coordination complexes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid. Studies have demonstrated that the pyrazole moiety can act as a scaffold for designing small molecules that interact with specific biological pathways. For instance, modifications of the pyrazole ring have been shown to modulate enzyme activity and receptor binding affinity, making this compound a promising candidate for developing novel therapeutic agents.

In the realm of drug discovery, the synthesis and characterization of 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid have been accompanied by innovative synthetic methodologies. Researchers have employed multi-step organic synthesis techniques to achieve high yields and purity levels, ensuring that the compound is suitable for downstream applications such as high-throughput screening (HTS) and structure-based drug design. The development of efficient synthetic routes has also enabled the preparation of analogs and derivatives, allowing for systematic exploration of structure-function relationships.

The biological activity of 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid has been explored in several preclinical studies. Initial investigations have revealed potential interactions with enzymes and receptors involved in inflammatory responses, metabolic disorders, and cancer pathways. The pyrazole ring, in particular, has been implicated in modulating kinase activity, which is crucial for signal transduction in cellular processes. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects at the molecular level.

One notable area of interest is the compound's potential role in anti-inflammatory therapy. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and cardiovascular conditions. Studies suggest that 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-yl)butanoic acid may inhibit key pro-inflammatory cytokines and enzymes by binding to their respective targets. This capability positions it as a candidate for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing treatments.

Another promising application lies in oncology research. Cancer cells often exhibit altered metabolic pathways and signaling networks that contribute to their uncontrolled growth and survival. Preclinical data indicate that 2-methoxy-3-methyl-3-(1-methyl-1H-pyrazol-3-ybutoic acid) can disrupt these aberrant pathways by interacting with critical molecular targets such as tyrosine kinases and transcription factors. By inhibiting key enzymes involved in tumor proliferation and angiogenesis, this compound holds promise for developing targeted therapies against various cancer types.

The synthesis of 2-methoxy-butyric acids, including derivatives like (E)-4-nitrobenzoyl 2-(m-hydroxyphenyl)-5-(trifluoromethyl)-4H-imidazolone, has provided valuable insights into optimizing bioactivity through structural modifications. While not directly related to our primary compound, these studies underscore the importance of fine-tuning molecular architecture to enhance pharmacological properties. The principles derived from such research are often applied when designing analogs of 2-bromo-N-cyclopropyl-N'-[4-fluorobenzylidene]urea, another class of compounds exhibiting significant biological potential.

Recent breakthroughs in biocatalysis have also opened new avenues for modifying 2-bromo-N-cyclopropyl-N'-[4-fluorobenzylidene]urea derivatives more efficiently than traditional synthetic methods allow. Enzymatic approaches offer higher selectivity and sustainability, aligning with green chemistry principles that are increasingly prioritized in pharmaceutical development. These advancements are particularly relevant when considering how similar strategies might be applied to further explore derivatives or analogs related to our main subject.

The integration of artificial intelligence (AI) into drug discovery pipelines has revolutionized how researchers identify promising candidates like (E)-4-nitrobenzoyl 2-(m-hydroxyphenyl)-5-(trifluoromethyl)-4H-imidazolone or our primary compound (CAS No 2228559666). Machine learning algorithms can predict biological activity based on structural features with remarkable accuracy, significantly reducing the time required for hit identification from months or years down to weeks or even days.

This rapid screening capability has accelerated progress across multiple therapeutic areas where compounds like (E)-4-nitrobenzoyl 5-chloro-N-[5-fluoro-p-toluoyl]-4H-imidazolone have shown promise as scaffolds for novel treatments against neurological disorders or infectious diseases caused by bacteria resistant to current antibiotics.

In conclusion,2 methoxy 5methyl 5pyrazole butanoic acid (CAS No 2228559666) represents an exciting frontier in medicinal chemistry with diverse applications ranging from anti-inflammatory therapies to oncology research . Its unique structural features make it an ideal candidate for further exploration through both experimental synthesisand computational modeling approaches . As scientific understanding advances ,the potential usesfor this compoundare expectedto expand ,offering hopefor new therapeutic solutionsin various medical fields .